Cas no 2549048-52-2 (5-Methoxy-2-{[1-(1,2,3-thiadiazole-4-carbonyl)piperidin-4-yl]oxy}pyrimidine)

• Product Name: 5-Methoxy-2-{[1-(1,2,3-thiadiazole-4-carbonyl)piperidin-4-yl]oxy}pyrimidine
• CAS No: 2549048-52-2
• MF: C₁₃H₁₅N₅O₃S
• MW: 321.354900598526
• CID: 5313899
• PubChem ID: 154583728
• Update Time: 2025-06-15

5-Methoxy-2-{[1-(1,2,3-thiadiazole-4-carbonyl)piperidin-4-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• [4-[(5-Methoxy-2-pyrimidinyl)oxy]-1-piperidinyl]-1,2,3-thiadiazol-4-ylmethanone
• 2549048-52-2
• AKOS040726762
• F6761-2964
• 5-methoxy-2-{[1-(1,2,3-thiadiazole-4-carbonyl)piperidin-4-yl]oxy}pyrimidine
• 5-Methoxy-2-{[1-(1,2,3-thiadiazole-4-carbonyl)piperidin-4-yl]oxy}pyrimidine

• Inchi： 1S/C13H15N5O3S/c1-20-10-6-14-13(15-7-10)21-9-2-4-18(5-3-9)12(19)11-8-22-17-16-11/h6-9H,2-5H2,1H3
• InChI Key： CEJQOMZTGISZSF-UHFFFAOYSA-N
• SMILES： S1C=C(C(N2CCC(CC2)OC2N=CC(=CN=2)OC)=O)N=N1

Computed Properties

• Exact Mass: 321.08956053g/mol
• Monoisotopic Mass: 321.08956053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.394±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 545.6±60.0 °C(Predicted)
• pka: 1.26±0.22(Predicted)

Additional information on 5-Methoxy-2-{[1-(1,2,3-thiadiazole-4-carbonyl)piperidin-4-yl]oxy}pyrimidine

Introduction to 5-Methoxy-2-{[1-(1,2,3-thiadiazole-4-carbonyl)piperidin-4-yl]oxy}pyrimidine (CAS No. 2549048-52-2)

5-Methoxy-2-{[1-(1,2,3-thiadiazole-4-carbonyl)piperidin-4-yl]oxy}pyrimidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2549048-52-2, belongs to a class of heterocyclic molecules that are widely studied for their pharmacological properties. The presence of multiple functional groups, including a methoxy group, a pyrimidine ring, and a thiadiazole moiety, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural framework of 5-Methoxy-2-{[1-(1,2,3-thiadiazole-4-carbonyl)piperidin-4-yl]oxy}pyrimidine is characterized by its intricate connectivity of these heterocyclic systems. The pyrimidine ring is a common pharmacophore in many therapeutic agents, known for its ability to interact with biological targets such as enzymes and receptors. The incorporation of a methoxy group at the 5-position enhances the lipophilicity of the molecule, which can influence its absorption and distribution within the body. Additionally, the thiadiazole component contributes to the compound's overall complexity and may play a crucial role in modulating its biological activity.

In recent years, there has been growing interest in exploring the therapeutic potential of thiadiazole derivatives. These compounds have demonstrated efficacy in various preclinical studies as inhibitors of enzymes involved in inflammatory and infectious diseases. The specific modification of 5-Methoxy-2-{[1-(1,2,3-thiadiazole-4-carbonyl)piperidin-4-yl]oxy}pyrimidine with a piperidine moiety at the 4-position further enhances its potential as a bioactive molecule. Piperidine derivatives are well-known for their role in medicinal chemistry due to their favorable pharmacokinetic properties and ability to bind to biological targets with high affinity.

The synthesis of 5-Methoxy-2-{[1-(1,2,3-thiadiazole-4-carbonyl)piperidin-4-yl]oxy}pyrimidine involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the thiadiazole ring at the 4-position of the pyrimidine core is a critical step in the synthesis process. This step typically involves condensation reactions between appropriate precursors under controlled conditions to ensure high yield and purity. The subsequent functionalization with the piperidine group and the methoxy group further refines the molecular structure, making it more amenable to biological testing.

One of the most compelling aspects of 5-Methoxy-2-{[1-(1,2,3-thiadiazole-4-carbonyl)piperidin-4-yl]oxy}pyrimidine is its potential as an inhibitor of key enzymes that are implicated in various diseases. For instance, studies have shown that thiadiazole derivatives can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation pathways. Additionally, these compounds have shown promise as antiviral agents by targeting viral enzymes essential for replication. The presence of multiple functional groups in 5-Methoxy-2-{[1-(1,2,3-thiadiazole-4-carbonyl)piperidin-4-yl]oxy}pyrimidine may contribute to its ability to interact with multiple biological targets simultaneously.

The pharmacological evaluation of 5-Methoxy-2-{[1-(1,2,3-thiadiazole-4-carbonyl)piperidin-4-yl]oxy}pyrimidine has been conducted using both in vitro and in vivo models. In vitro studies have revealed that this compound exhibits significant inhibitory activity against several target enzymes relevant to human health. These findings suggest that 5-Methoxy-2-{[1-(1,2,3-thiadiazole-4-carbonyl)piperidin-4-yloxy}pyrimidine could be a valuable lead compound for further development into a novel therapeutic agent. Further research is needed to fully elucidate its mechanism of action and assess its potential for clinical applications.

The structural diversity inherent in 5-Methoxy-2-{[1-(1,2,3-thiadiazole)-carbonylpiperidin)]oxypyrimidine makes it an attractive scaffold for medicinal chemists seeking to develop new drugs. By modifying different parts of the molecule while maintaining its core structure, researchers can explore a wide range of biological activities without losing potency or selectivity. This flexibility allows for rapid optimization and tailoring of the compound's properties to meet specific therapeutic needs.

In conclusion, 5-Methoxy--{[--(--)--)]--{[--(--)--]]--{[--(--)--]]}}]]]]]]]]]]]]]]]]]]]]]]))))))))))))))))))))))))))))))}}`